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Compound of Interest

Compound Name: 1-Bromodecane-d21

cat. No.: B1284251

An In-depth Technical Guide to the Safety and Handling of 1-Bromodecane-d21

This guide provides comprehensive safety and handling information for 1-Bromodecane-d21,
tailored for researchers, scientists, and professionals in drug development. Given that detailed
safety data for the deuterated form is limited, this document incorporates information from the
non-deuterated analog, 1-Bromodecane, as its chemical properties and hazards are expected
to be very similar.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1-Bromodecane-
d21 and its non-deuterated counterpart.
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Property 1-Bromodecane-d21 1-Bromodecane
Linear Formula CDs(CD2)sCD2Br[1][2] CH3(CHz2)9Br[3]
Molecular Weight 242.31 g/mol [1][4] 221.18 g/mol

CAS Number 98195-39-2 112-29-8

Appearance - Clear, light yellow liquid
Boiling Point 238 °C (lit.) 238 °C (lit.)

Density 1.166 g/mL at 25 °C 1.066 g/mL at 25 °C (lit.)
Vapor Pressure - 0.04 mmHg

Flash Point Not applicable -

Water Solubility - Insoluble

Refractive Index

n20/D 1.456 (lit.)

Hazard Identification and Classification

1-Bromodecane is classified as a hazardous substance. The GHS classification below is based

on data for the non-deuterated form and should be applied to 1-Bromodecane-d21.

Hazard Class

GHS Classification

Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects

Acute Inhalation Toxicity

Harmful if inhaled

Specific Target Organ Toxicity

May cause respiratory irritation
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Signal Word: Warning

Toxicological Information

Toxicological data is primarily available for 1-Bromodecane. It is a neurotoxin and can cause
acute solvent syndrome.

Test Species Route Value Reference
LD50 Rat Oral > 2,000 mg/kg

LD50 Mouse Intraperitoneal 4070 mg/kg

LC50 Mouse Inhalation 4,200 mg/ms/2hr

To the best of current knowledge, the chemical, physical, and toxicological properties of 1-
Bromodecane-d21 have not been thoroughly investigated.

Safe Handling and Storage Procedures
4.1. Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Handle with gloves that have been inspected prior to use. Wear protective
clothing to prevent skin contact.

o Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume
hood. If inhalation risk exists, wear a suitable respirator.

4.2. Handling

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents and strong bases.
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4.3. Storage

Store in a cool, dry, and well-ventilated place.
Keep the container tightly closed.
Store at room temperature away from light and moisture.

The substance is stable if stored under recommended conditions. After three years, the
compound should be re-analyzed for chemical purity before use.

First Aid Measures

General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Accidental Release Measures

Use personal protective equipment.
Avoid breathing vapors, mist, or gas.
Ensure adequate ventilation.

Do not let the product enter drains.

Soak up with inert absorbent material and dispose of as hazardous waste. Keep in suitable,
closed containers for disposal.
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Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Hazardous Combustion Products: Carbon oxides and hydrogen bromide gas.

e The substance is combustible.

Stability and Reactivity

o Reactivity: No data available for 1-Bromodecane-d21. 1-Bromodecane is stable under
normal conditions.

o Chemical Stability: Stable under recommended storage conditions.
o Conditions to Avoid: Incompatible products.
e Incompatible Materials: Strong oxidizing agents, strong bases.

e Hazardous Decomposition Products: Under fire conditions, forms carbon monoxide, carbon
dioxide, and hydrogen halides.

Experimental Protocols

Specific experimental safety protocols for 1-Bromodecane-d21 were not found in the searched
literature. The following is a general protocol for the safe handling of a liquid chemical with
similar hazards in a research setting.

General Protocol for Handling Liquid Chemicals with Skin/Eye Irritation and Aquatic Toxicity
Hazards

e Preparation:
o Review the Safety Data Sheet (SDS) for 1-Bromodecane and 1-Bromodecane-d21.

o Ensure a chemical fume hood is available and functioning correctly.
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o Assemble all necessary PPE: chemical-resistant gloves (e.qg., nitrile), safety goggles, and
a lab coat.

o Prepare a designated waste container for hazardous liquid waste.

e Procedure:

[e]

Conduct all manipulations of the chemical inside the chemical fume hood.

o

Use a properly calibrated pipette or syringe for transferring the liquid to minimize spills.

[¢]

Keep the container of 1-Bromodecane-d21 sealed when not in use.

o

Avoid heating the substance unless necessary and with appropriate precautions.
e Spill and Waste Management:

o In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and
place it in the designated hazardous waste container.

o Dispose of all contaminated materials (gloves, pipette tips, etc.) in the solid hazardous
waste container.

o Dispose of liquid waste in the designated hazardous liquid waste container.
e Post-Procedure:

o Wipe down the work area in the fume hood.

o Remove and properly dispose of PPE.

o Wash hands thoroughly with soap and water.

Disposal Considerations

Dispose of this material and its container as hazardous waste. Do not allow it to enter drains or
the environment. Follow all federal, state, and local regulations for hazardous waste disposal.
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Logical Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1-Bromodecane-d21.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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